Cas no 895460-02-3 (3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide)

3-2-(Benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide is a specialized organic compound featuring a benzofuran core functionalized with a benzenesulfonylacetamido group and a carboxamide moiety. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The benzenesulfonyl group enhances electrophilic reactivity, while the carboxamide functionality contributes to hydrogen bonding potential, improving binding affinity in target interactions. This compound is suited for applications in medicinal chemistry, including protease inhibition and receptor modulation studies. Its well-defined synthetic pathway ensures high purity and reproducibility, making it a reliable choice for experimental and industrial-scale applications requiring precise molecular frameworks.
3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide structure
895460-02-3 structure
Product Name:3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide
CAS No:895460-02-3
MF:C17H14N2O5S
MW:358.368463039398
CID:6444452
Update Time:2025-11-01

3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide
    • 3-[[2-(benzenesulfonyl)acetyl]amino]-1-benzofuran-2-carboxamide
    • Inchi: 1S/C17H14N2O5S/c18-17(21)16-15(12-8-4-5-9-13(12)24-16)19-14(20)10-25(22,23)11-6-2-1-3-7-11/h1-9H,10H2,(H2,18,21)(H,19,20)
    • InChI Key: IMLQQNFMJIBHAG-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C(NC(CS(C2=CC=CC=C2)(=O)=O)=O)=C1C(N)=O

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Additional information on 3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide

Comprehensive Overview of 3-2-(Benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide (CAS No. 895460-02-3)

3-2-(Benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide, with the CAS number 895460-02-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both benzenesulfonyl and carboxamide functional groups in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel benzofuran-based compounds has surged, driven by their potential in targeting various diseases. Researchers are particularly interested in the mechanism of action of 3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide, as it exhibits unique binding affinities to specific enzymes and receptors. This compound has been studied for its potential role in modulating inflammatory pathways, making it relevant to current discussions on anti-inflammatory therapeutics and immune system regulation.

The synthesis of CAS 895460-02-3 involves multi-step organic reactions, including sulfonylation and amidation processes. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research purposes. The compound's stability under various conditions has also been a topic of interest, particularly for its potential use in drug formulation and delivery systems.

One of the most frequently searched questions about 3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide relates to its biological activity and therapeutic potential. Preliminary studies suggest that this compound may interact with key proteins involved in cellular signaling, which aligns with the growing focus on precision medicine and targeted therapy. Additionally, its low toxicity profile in vitro has sparked curiosity about its suitability for further preclinical development.

From an industrial perspective, CAS 895460-02-3 is often discussed in the context of patent literature and intellectual property, as several pharmaceutical companies have explored its derivatives for proprietary applications. The compound's versatility also makes it a valuable tool for chemical biology studies, where it serves as a scaffold for designing new small-molecule inhibitors.

In conclusion, 3-2-(benzenesulfonyl)acetamido-1-benzofuran-2-carboxamide represents a fascinating area of research with broad implications for drug discovery and development. Its unique structural features and potential biological activities make it a compound worth watching in the evolving landscape of pharmaceutical innovation. As scientific interest continues to grow, further studies will likely uncover additional applications and mechanisms for this promising molecule.

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